Cas no 1040668-74-3 (methyl 4-(2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate)

Methyl 4-(2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate is a synthetic organic compound featuring a pyrazolo[1,5-a]pyrazine core linked to a methyl benzoate moiety via a thioacetamide bridge. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the sulfanylacetamido group enhances reactivity for further functionalization, while the aromatic systems contribute to stability and binding affinity in target interactions. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, particularly in the development of kinase inhibitors or other heterocycle-based therapeutics. The compound's purity and consistent synthetic reproducibility are critical for research applications.
methyl 4-(2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate structure
1040668-74-3 structure
Product Name:methyl 4-(2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
CAS No:1040668-74-3
MF:C23H20N4O3S
MW:432.494903564453
CID:5384953
Update Time:2025-10-29

methyl 4-(2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

    • OQMXWSMTPAUACM-UHFFFAOYSA-N
    • methyl 4-(2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
    • Inchi: 1S/C23H20N4O3S/c1-15-3-5-16(6-4-15)19-13-20-22(24-11-12-27(20)26-19)31-14-21(28)25-18-9-7-17(8-10-18)23(29)30-2/h3-13H,14H2,1-2H3,(H,25,28)
    • InChI Key: OQMXWSMTPAUACM-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(NC(CSC2=NC=CN3N=C(C4=CC=C(C)C=C4)C=C23)=O)C=C1

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F3382-2901-5mg
methyl 4-(2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
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F3382-2901-10mg
methyl 4-(2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
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methyl 4-(2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate Related Literature

Additional information on methyl 4-(2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate

Professional Introduction of Methyl 4-(2-{[2-(4-Methylphenyl)Pyrazolo[1,5-a]Pyrazin-4-yl]Sulfanyl}Acetamido)Benzoate (CAS No. 1040668-74-3)

Methyl 4-(2-{[2-(4-Methylphenyl)Pyrazolo[1,5-a]Pyrazin-4-yl]Sulfanyl}Acetamido)Benzoate, with the CAS registry number 1040668-74-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzoate esters and incorporates a pyrazolo[1,5-a]pyrazine scaffold, which is known for its potential in drug discovery. The structure of this compound is characterized by a methyl ester group attached to a benzoate ring, which is further substituted with an acetamido group containing a sulfanyl linkage to a pyrazolo[1,5-a]pyrazine moiety.

The pyrazolo[1,5-a]pyrazine core is a heterocyclic structure that has been extensively studied for its ability to interact with various biological targets. Recent studies have highlighted the potential of this scaffold in modulating kinase activity, making it a promising candidate for anti-cancer therapies. The substitution pattern of the compound, particularly the presence of a 4-methylphenyl group, contributes to its lipophilicity and bioavailability, which are critical factors in drug design.

One of the most notable aspects of Methyl 4-(2-{[2-(4-Methylphenyl)Pyrazolo[1,5-a]Pyrazin-4-yl]Sulfanyl}Acetamido)Benzoate is its ability to act as a selective inhibitor of certain enzymes involved in cellular signaling pathways. For instance, recent research has demonstrated its potential as an inhibitor of protein kinase C (PKC), which plays a pivotal role in cancer cell proliferation and survival. This property underscores its potential as a lead compound for developing targeted therapies against various malignancies.

In addition to its enzymatic inhibitory activity, this compound has also been investigated for its effects on cell cycle regulation and apoptosis induction in cancer cells. Studies conducted using human cancer cell lines have shown that Methyl 4-(2-{[2-(4-Methylphenyl)Pyrazolo[1,5-a]Pyrazin-4-yl]Sulfanyl}Acetamido)Benzoate induces G1 phase arrest and triggers mitochondrial-dependent apoptosis, suggesting its role as a chemotherapeutic agent.

The synthesis of this compound involves a multi-step process that includes the preparation of the pyrazolo[1,5-a]pyrazine ring system followed by functionalization with the sulfanyl acetamido and methyl benzoate groups. The use of advanced synthetic techniques such as click chemistry and transition metal catalysis has enabled researchers to optimize the synthesis pathway, ensuring high yields and purity.

From an analytical standpoint, Methyl 4-(2-{[2-(4-Methylphenyl)Pyrazolo[1,5-a]Pyrazin-4-yl]Sulfanyl}Acetamido)Benzoate has been thoroughly characterized using modern spectroscopic methods such as NMR, IR, and HRMS. These analyses have confirmed the molecular structure and purity of the compound, which are essential for its use in preclinical studies.

Looking ahead, the development of this compound into a clinically viable drug will require extensive preclinical testing to evaluate its toxicity profile, pharmacokinetics, and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further research into this promising molecule.

In conclusion, Methyl 4-(2-{[2-(4-Methylphenyl)Pyrazolo[1,5-a]Pyrazin-4-yl]Sulfanyl}Acetamido)Benzoate (CAS No. 1040668-74-3) represents a significant advancement in medicinal chemistry due to its unique structural features and biological activities. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel therapeutic agents for treating various diseases.

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